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Compound of Interest

Compound Name: 2-Fluorobenzyl bromide

Cat. No.: B110825 Get Quote

The proper disposal of 2-fluorobenzyl bromide is crucial for maintaining a safe laboratory

environment and ensuring environmental protection. This guide provides detailed procedures

for researchers, scientists, and drug development professionals on how to handle and dispose

of this chemical safely.

Immediate Safety and Handling Precautions

2-Fluorobenzyl bromide is a hazardous chemical that requires careful handling. It is classified

as a combustible liquid that causes severe skin burns and eye damage.[1] Therefore, it is

imperative to use appropriate personal protective equipment (PPE) and work in a well-

ventilated area, preferably a chemical fume hood.[1][2]

Before handling, always consult the Safety Data Sheet (SDS) for the most comprehensive

safety information.[3][4] Key safety measures include:

Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and eye/face

protection.[1][5]

Ventilation: Always handle 2-fluorobenzyl bromide in a well-ventilated area or a fume hood

to avoid inhalation of vapors.[1][2]

Incompatible Materials: Keep this chemical away from bases, strong oxidizing agents,

alcohols, amines, and metals.[1]
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Spill Response: In case of a spill, absorb the material with an inert absorbent and place it in

a sealed container for disposal.[6] For large spills, evacuate the area and contact your

institution's environmental health and safety (EHS) department.[7]

Quantitative Data and Hazard Information
Property Value Citation

CAS Number 446-48-0 [1]

Molecular Formula C₇H₆BrF

Physical State Liquid

Flash Point 83 °C (181.4 °F) - closed cup

Hazard Classifications

Skin Corrosion/Irritation

(Category 1B), Serious Eye

Damage/Eye Irritation

(Category 1), Flammable

liquids (Category 4)

[1]

Storage Class Code
8A - Combustible corrosive

hazardous materials

Step-by-Step Disposal Protocol
The standard and safest method for the disposal of 2-fluorobenzyl bromide is through an

approved hazardous waste disposal program. On-site chemical treatment or neutralization by

laboratory personnel is not recommended without specific, validated protocols and approval

from your institution's EHS department.

1. Waste Segregation:

2-Fluorobenzyl bromide is a halogenated organic compound.[2] It must be collected in a

designated waste container for "Halogenated Organic Waste."[2][8]

Crucially, do not mix halogenated waste with non-halogenated organic waste.[3][6][7] This is

because different disposal methods are used for these waste streams, and mixing them can

increase disposal costs and create a more complex waste profile.[6]
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2. Containerization:

Use a clean, leak-proof, and chemically compatible container for waste collection.[9][10]

Plastic containers are often preferred.[9]

The container must be kept closed except when adding waste to prevent the release of

vapors.[7][9][10]

3. Labeling:

Clearly label the waste container with "Hazardous Waste."[4][11]

The label must include the full chemical name, "2-Fluorobenzyl bromide," and the

approximate concentration or volume.[4][8] Do not use abbreviations or chemical formulas.

[11]

Indicate the date when the waste was first added to the container.[4]

4. Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.[9]

The storage area should be a cool, dry, and well-ventilated place, away from incompatible

materials.[1][12]

Ensure the waste container is stored in secondary containment to prevent spills.[6]

5. Disposal Request:

Once the container is full or you have finished the experiments generating this waste,

contact your institution's EHS department or the designated chemical waste management

service for pickup.[9]

Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Diagram
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2-Fluorobenzyl Bromide Disposal Workflow
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Caption: Workflow for the proper disposal of 2-Fluorobenzyl Bromide.
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By adhering to these procedures, you can ensure the safe and compliant disposal of 2-
fluorobenzyl bromide, protecting yourself, your colleagues, and the environment. Always

prioritize safety and consult your institution's specific guidelines for chemical waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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